Cas no 329915-28-8 (Ethanone,2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)-
• CAS No: 329915-28-8
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 301699
• PubChem ID: 45080846
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)-
• Ethanone, 2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)- (9CI)
• 2,2,2-trifluoro-1-(5-methylcyclohexa-1,4-dien-1-yl)ethanone
• 329915-28-8
• Ethanone,2,2,2-trifluoro-1-(5-methyl-1,4-cyclohexadien-1-yl)-(9ci)
• DTXSID10664132
• 2,2,2-Trifluoro-1-(5-methylcyclohexa-1,4-dien-1-yl)ethan-1-one

• Inchi： 1S/C9H9F3O/c1-6-3-2-4-7(5-6)8(13)9(10,11)12/h3-4H,2,5H2,1H3
• InChI Key： NIESHMALSILVJW-UHFFFAOYSA-N
• SMILES： FC(C(C1=CCC=C(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 190.06057
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07